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Compound of Interest

Compound Name:
2,3,3-Trifluoro-N,N-

dimethylacrylamide

CAS No.: 97403-95-7

Cat. No.: B12679544

Get Quote

Emergency Overview & Chemical Profile
2,3,3-Trifluoro-N,N-dimethylacrylamide (CAS: 97403-95-7) presents a dual-hazard profile

distinct from standard acrylamides. While it shares the neurotoxic and polymerization potential

of the acrylamide class, the trifluoro-substitution introduces significant halogenated waste

constraints.

Critical Safety Warning: Unlike non-fluorinated acrylamides, the combustion of this compound

generates Hydrogen Fluoride (HF) gas. Standard incineration protocols for organic waste are

insufficient and dangerous if the facility lacks acid gas scrubbing capabilities.
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Property Data Operational Implication

CAS Number 97403-95-7
Use for waste manifesting and

inventory tracking.

Molecular Formula C₅H₆F₃NO

Halogenated. Must be

segregated from non-

halogenated solvents.

Solubility Low in water; High in organics

Do not attempt aqueous

oxidative polymerization (e.g.,

persulfate method) for spill

cleanup; it will likely phase

separate and fail to react.

Flash Point > 70°C (Est.)
Combustible. Keep away from

oxidizers.[1][2]

Reactivity Radical Polymerization

Susceptible to auto-

polymerization upon light/heat

exposure.

Waste Segregation & Classification
Proper segregation is the single most critical step in the disposal workflow. Misclassification

can lead to regulatory fines or incinerator damage.

The "Red Tag" Rule
This compound must always be classified as Halogenated Organic Waste.

EPA Waste Code (US): D001 (Ignitable), plus potential listing for halogenated organics

depending on concentration.

EU Waste Code: 07 01 03* (organic halogenated solvents, washing liquids and mother

liquors).
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Stream Compatibility Action

Halogenated Solvents ✅ Compatible

Co-mingle with DCM,

Chloroform, or Fluorinated

solvents.

Non-Halogenated Solvents ❌ Incompatible

Do NOT mix with Acetone,

Methanol, or Hexane waste

streams (increases disposal

cost and complicates

incineration).

Aqueous Waste ❌ Incompatible

Do NOT pour down drains.[3]

Hydrophobic nature leads to

phase separation.

Oxidizers ❌ Dangerous

Keep separate from Nitric Acid,

Peroxides, or Permanganates

to prevent uncontrolled

polymerization or fire.

DOT Diagram: Waste Segregation Logic
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Protocol Logic

Waste Generation:
2,3,3-Trifluoro-N,N-dimethylacrylamide

Is it mixed with other solvents?

Are solvents Halogenated?

Yes (Liquid)

Stream B: Solid Hazardous Waste
(Debris, Wipes, PPE)

No (Solid/Debris)

Stream A: Halogenated Organic Waste
(High Temp Incineration + Scrubbers)

Yes (e.g., DCM) No (e.g., Acetone) - DO NOT MIX
Segregate as Pure Halogenated

Critical: Never mix with non-halogenated
streams to avoid cost penalties.

Click to download full resolution via product page

Figure 1: Decision logic for segregating trifluoro-acrylamide waste streams to ensure regulatory

compliance and safety.

Spill Response Protocol
Stop. Do not use the standard "Acrylamide Polymerization Kit" (persulfate/TEMED) found in

many biology labs. The trifluoro-group alters the solubility and electronic properties, rendering

aqueous polymerization ineffective and potentially leaving active toxic monomer behind.

Step-by-Step Response
Evacuate & Ventilate: Clear the immediate area. If the spill is outside a fume hood, ensure

room ventilation is active.

PPE Upgrade:
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Gloves: Double-glove with Nitrile (minimum 5 mil) or use Silver Shield/Laminate gloves for

larger spills.

Respiratory: If outside a hood, use a half-mask respirator with Organic Vapor/Acid Gas

cartridges (Yellow/Magenta).

Containment (Liquid Spills):

Do not use water.

Surround the spill with a dike of vermiculite or chemically inert absorbent pads.

Absorb the liquid completely.

Decontamination:

Once liquid is absorbed, wipe the surface with a solvent in which the monomer is soluble

(e.g., Acetone or DCM) only if the surface material permits.

Follow with a soap and water wash to remove residues.[1][2]

Disposal of Debris:

Place all saturated absorbent and wipes into a wide-mouth HDPE jar or a heavy-duty

yellow hazardous waste bag.

Label clearly: "Debris containing 2,3,3-Trifluoro-N,N-dimethylacrylamide -

Toxic/Halogenated".

DOT Diagram: Spill Workflow

1. Assess Volume & Location 2. Don PPE:
Nitrile Gloves + resp (if needed)

3. Absorb:
Use Vermiculite/Pads

(NO WATER)

4. Solvent Wipe:
Acetone/DCM

5. Package:
Seal in HDPE Container

6. Label:
'Halogenated Toxic Waste'

Click to download full resolution via product page

Figure 2: Operational workflow for managing spills of fluorinated acrylamides.
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Final Disposal Pathways
The only acceptable final disposal method for 2,3,3-Trifluoro-N,N-dimethylacrylamide is

High-Temperature Incineration.

Why Incineration?
Destruction Efficiency: Complete thermal oxidation breaks down the acrylamide backbone,

eliminating neurotoxicity.

Fluorine Management: The facility must be equipped with wet scrubbers (using caustic

soda/lime) to capture the Hydrogen Fluoride (HF) gas generated during combustion.

Reaction:

Scrubbing:

Manifesting Instructions
When filling out your hazardous waste manifest (e.g., EPA Form 8700-22), ensure the following

descriptions are included:

Chemical Name: 2,3,3-Trifluoro-N,N-dimethylacrylamide.[4]

Hazard Class: 6.1 (Toxic) or 3 (Flammable) depending on the specific formulation/solvent

mix.

Constituents: Explicitly list "Organic Fluorine" to alert the disposal facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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